Cas no 42252-93-7 (4-(2,2-dimethylpropyl)-1H-imidazole)

4-(2,2-dimethylpropyl)-1H-imidazole structure
42252-93-7 structure
Product Name:4-(2,2-dimethylpropyl)-1H-imidazole
CAS No:42252-93-7
MF:C8H14N2
MW:138.210161685944
CID:2107880
PubChem ID:20361665
Update Time:2024-03-01

4-(2,2-dimethylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-neopentyl-1H-imidazole
    • 1H-Imidazole, 5-(2,2-dimethylpropyl)-
    • SNIKBAFYLKPFTI-UHFFFAOYSA-N
    • 5-(2,2-dimethylpropyl)-1H-imidazole
    • 4-(2,2-dimethylpropyl)-1H-imidazole
    • Inchi: 1S/C8H14N2/c1-8(2,3)4-7-5-9-6-10-7/h5-6H,4H2,1-3H3,(H,9,10)
    • InChI Key: SNIKBAFYLKPFTI-UHFFFAOYSA-N
    • SMILES: N1C=NC=C1CC(C)(C)C

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.7

4-(2,2-dimethylpropyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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